![molecular formula C15H16BrClN2O B130596 1-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carbaldehyde CAS No. 143722-29-6](/img/structure/B130596.png)
1-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carbaldehyde
Overview
Description
1-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carbaldehyde, also known as 4-Bromobenzyl 2-butyl-4-chloro-1H-imidazole-5-carbaldehyde, is a chemical compound that is used in various scientific research applications. It is a highly reactive and versatile compound that can be used to synthesize other compounds. This compound has been used in a variety of studies to investigate the mechanisms of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Heterocyclic Compounds :1-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carbaldehyde and its derivatives are key intermediates in the synthesis of various biologically active heterocyclic compounds. For instance, Gaonkar and Rai (2010) demonstrated the transformation of 2-butyl-5-chloro-3H-imidazole-4-carbaldehyde into tricyclic heterocycles, emphasizing its utility in constructing biologically active fused heterocycles (Gaonkar & Rai, 2010). Additionally, Chornous et al. (2011) explored the synthesis of 1-aryl-2,4-dihalo-1H-imidazole-5-carboxylic acids and their derivatives from similar imidazole carbaldehydes, highlighting the versatility of these compounds in chemical synthesis (Chornous, Grozav, & Vovk, 2011).
Crystal Structure Analysis :Understanding the crystal structure of imidazole derivatives is crucial for their application in various fields. Ambalavanan et al. (2003) detailed the crystal structures of two imidazole derivatives, providing insights into their molecular conformation and stabilization mechanisms (Ambalavanan et al., 2003).
Green Chemistry and Catalysis
Eco-friendly Synthesis Protocols :The compound has been used in eco-friendly synthesis protocols. Kumar et al. (2020) described an efficient and eco-friendly protocol for the N-alkylation of secondary heterocyclic amines using a sugar-urea-salt eutectic mixture, highlighting the compound's role in sustainable chemistry practices (Kumar et al., 2020).
Antioxidant and Antimicrobial Properties
Antioxidant Studies :Imidazole derivatives, including those derived from this compound, have been studied for their antioxidant properties. Nikhila et al. (2020) synthesized novel Schiff bases of benzo[4, 5]imidazo[2, 1-b]thiazole and evaluated their antioxidant activities, demonstrating significant inhibitory properties (Nikhila, Batakurki, & Yallur, 2020).
Antimicrobial Activity :The antimicrobial potential of imidazole derivatives has been a subject of interest. Maheta, Patel, and Naliapara (2012) prepared a series of imidazole derivatives and tested their antimicrobial activity, highlighting the compound's relevance in medicinal chemistry (Maheta, Patel, & Naliapara, 2012).
Safety and Hazards
properties
IUPAC Name |
3-[(4-bromophenyl)methyl]-2-butyl-5-chloroimidazole-4-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16BrClN2O/c1-2-3-4-14-18-15(17)13(10-20)19(14)9-11-5-7-12(16)8-6-11/h5-8,10H,2-4,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCAOUKIOMHLRBI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=NC(=C(N1CC2=CC=C(C=C2)Br)C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16BrClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40433257 | |
Record name | 2-n-butyl-4-chloro-1-(4-bromobenzyl)-5-formylimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40433257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
143722-29-6 | |
Record name | 2-n-butyl-4-chloro-1-(4-bromobenzyl)-5-formylimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40433257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.